Cas no 2095408-94-7 (2-(difluoromethyl)morpholine hydrochloride)

• Product Name: 2-(difluoromethyl)morpholine hydrochloride
• CAS No: 2095408-94-7
• MF: C₅H₁₀ClF₂NO
• MW: 173.588807582855
• CID: 4637568
• Update Time: 2025-06-08

2-(difluoromethyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2-(difluoromethyl)-, hydrochloride
• 2-(difluoromethyl)morpholine hydrochloride

• Inchi： 1S/C5H9F2NO.ClH/c6-5(7)4-3-8-1-2-9-4;/h4-5,8H,1-3H2;1H
• InChI Key： QDWKZGSDPAPRRX-UHFFFAOYSA-N
• SMILES： C(C1OCCNC1)(F)F.Cl

Additional information on 2-(difluoromethyl)morpholine hydrochloride

Research Brief on 2-(Difluoromethyl)morpholine Hydrochloride (CAS: 2095408-94-7): Recent Advances and Applications

2-(Difluoromethyl)morpholine hydrochloride (CAS: 2095408-94-7) is a fluorinated morpholine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile building block for the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

The compound's unique structural features, including the difluoromethyl group and the morpholine ring, contribute to its ability to modulate various biological targets. Recent publications have demonstrated its utility in the synthesis of novel kinase inhibitors, where the difluoromethyl group enhances binding affinity and metabolic stability. Additionally, its hydrochloride salt form improves solubility, making it a preferred choice for in vitro and in vivo studies.

One of the most notable advancements involves the use of 2-(difluoromethyl)morpholine hydrochloride in the development of selective PI3K inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against PI3Kα, a key target in oncology. The researchers employed a combination of molecular docking and kinetic studies to elucidate the binding mechanism, revealing that the difluoromethyl group plays a critical role in stabilizing the inhibitor-enzyme complex.

Further investigations have explored the compound's potential in central nervous system (CNS) drug discovery. A recent preprint on BioRxiv described the synthesis of novel GABA_A receptor modulators using 2-(difluoromethyl)morpholine hydrochloride as a key intermediate. The study found that the fluorinated morpholine core significantly improved blood-brain barrier penetration, a common challenge in CNS drug development. These findings suggest promising applications in the treatment of neurological disorders such as epilepsy and anxiety.

From a synthetic chemistry perspective, recent methodological improvements have enhanced the scalability and efficiency of producing 2-(difluoromethyl)morpholine hydrochloride. A 2024 patent application disclosed a novel catalytic system for the direct difluoromethylation of morpholine derivatives, offering a more sustainable and cost-effective route to this valuable intermediate. This advancement is particularly relevant for industrial-scale production, addressing previous limitations in yield and purity.

In conclusion, 2-(difluoromethyl)morpholine hydrochloride continues to emerge as a valuable tool in medicinal chemistry, with applications spanning from oncology to neuroscience. The compound's unique physicochemical properties and versatile reactivity make it an attractive scaffold for drug discovery. Future research directions may focus on expanding its utility in targeted protein degradation and covalent inhibitor design, leveraging its ability to form stable interactions with biological targets. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.